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Compound of Interest

Compound Name: Ethoxydiisobutylaluminium

Cat. No.: B100121

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,
properties, and handling of Ethoxydiisobutylaluminium (CAS No. 15769-72-9). This
document is intended for researchers, scientists, and drug development professionals who are
considering the use of this organoaluminum reagent in their work.

Introduction

Ethoxydiisobutylaluminium, also known as Diisobutylaluminum ethoxide, is an
organoaluminum compound that serves as a valuable reagent and catalyst in various chemical
transformations. Its utility is particularly noted in Ziegler-Natta polymerization processes for
olefins and dienes.[1] While its direct application in drug development is not extensively
documented in publicly available literature, its properties as a Lewis acid and alkylating agent
suggest potential applications in the synthesis of complex pharmaceutical intermediates. This
guide aims to provide a consolidated resource on its commercial sourcing, key technical data,
and general handling protocols.

Commercial Avalilability

Ethoxydiisobutylaluminium is commercially available from a number of chemical suppliers.
The compound is typically offered at varying purity levels and in different quantities to suit
laboratory-scale research and larger-scale manufacturing needs.
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Table 1: Commercial Suppliers of Ethoxydiisobutylaluminium

. ) Available
Supplier Purity . Notes
Quantities
Alfa Chemistry 96% Inquire for details -
. Custom synthesis
BOC Sciences - ) -
available
) Lists multiple
ChemicalBook - _ -
suppliers
o Lists Indagoo as a
CymitQuimica - ) [2]
supplier
EvitaChem - In Stock [3]
99% (from some ) ) Lists multiple
LookChem ) Inquire for details )
suppliers) suppliers
) ) Provides product
Nama Group - Inquire for details

specifications[1]

Procurement Workflow:

The following diagram outlines a typical workflow for procuring Ethoxydiisobutylaluminium

for research or development purposes.
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Procurement Workflow for Ethoxydiisobutylaluminium

Identify Need for Ethoxydiisobutylaluminium

:

Search Supplier Databases
(e.g., ChemicalBook, LookChem)

:

Request Quotations and
Technical Data Sheets

:

Evaluate Supplier
(Purity, Lead Time, Cost)

:

Place Purchase Order

:

Receive and Log Material
(Verify CoA)

:

Store Under Inert Atmosphere

Click to download full resolution via product page

Caption: A logical workflow for sourcing and procuring Ethoxydiisobutylaluminium.

Technical Data
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A summary of the key physical and chemical properties of Ethoxydiisobutylaluminium is
provided below. This data has been compiled from various supplier and chemical database

sources.

Table 2: Physicochemical Properties of Ethoxydiisobutylaluminium

Property Value Reference
CAS Number 15769-72-9 [1112114]
Molecular Formula C10H23AIO [1]4]
Molecular Weight 186.27 g/mol [1114]
Appearance Colorless to yellowish liquid [2]

Boiling Point 125-126 °C @ 2 Torr [4]

Diisobutylaluminum ethoxide,
Diisobutylethoxyaluminum,

Synonyms i [2][4]
Ethoxybis(2-

methylpropyl)aluminum

EINECS Number 239-861-4 [1]

Experimental Protocols and Handling

Detailed, peer-reviewed experimental protocols for the synthesis or specific applications of
Ethoxydiisobutylaluminium in drug development are not readily available in the public
domain. However, based on its chemical nature as an air- and moisture-sensitive
organoaluminum compound, the following general handling procedures should be strictly
followed.

General Handling Precautions:

 Inert Atmosphere: All manipulations of Ethoxydiisobutylaluminium should be carried out
under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk line or glovebox
techniques. This is crucial to prevent hydrolysis and oxidation.[2]
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e Solvent Selection: The compound is soluble in many common organic solvents. Ensure that
all solvents are anhydrous before use.

e Personal Protective Equipment (PPE): Wear appropriate PPE, including flame-retardant
laboratory coats, safety glasses, and chemical-resistant gloves.

o Storage: Store in a cool, dry place, away from sources of ignition and moisture.

Hypothetical Reaction Workflow:

The following diagram illustrates a generalized workflow for a reaction using
Ethoxydiisobutylaluminium as a catalyst.
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Generalized Reaction Workflow

Dry Glassware and Reagents

:

Set up Reaction Under Inert Atmosphere

:

Dissolve Substrate in Anhydrous Solvent

:

Add Ethoxydiisobutylaluminium Solution

:

Monitor Reaction Progress (TLC, GC, etc.)

:

Quench Reaction (e.g., with Rochelle's salt solution)

:

Workup and Purification

Click to download full resolution via product page

Caption: A generalized workflow for a chemical reaction involving
Ethoxydiisobutylaluminium.

Safety Information
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Ethoxydiisobutylaluminium is a reactive and hazardous chemical.[2] It is crucial to consult
the Safety Data Sheet (SDS) from the specific supplier before handling.

Table 3: General Safety and Hazard Information

Hazard Description Precaution
) o Reacts with air and moisture. Handle under an inert
Air and Water Reactivity
[5] atmosphere.[2]
- o Keep away from heat, sparks,
Flammability Flammable liquid.

and open flames.

Wear appropriate PPE,
Skin and Eye Contact May cause burns. including gloves and safety

glasses.

. . Use in a well-ventilated area or
Inhalation May be harmful if inhaled. )
in a fume hood.

Applications in Synthesis

The primary documented application of Ethoxydiisobutylaluminium is as a catalyst for
Ziegler-Natta polymerization of olefins and dienes.[1] As a Lewis acid, it can activate monomers
for polymerization.[2] It can also participate in alkylation and coordination reactions.[2] While
specific examples in pharmaceutical synthesis are scarce in the literature, its reactivity profile
suggests potential for use in:

o Stereoselective reductions of carbonyl compounds.
e As a precursor for other organoaluminum reagents.
e In carbon-carbon bond-forming reactions.

Researchers exploring these applications should conduct small-scale pilot reactions to
determine optimal conditions.

Conclusion

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b100121?utm_src=pdf-body
https://cymitquimica.com/cas/15769-72-9/
https://www.scribd.com/doc/46468474/List-of-Reactive-Chemicals-Guardian-Environmental-Technologies
https://cymitquimica.com/cas/15769-72-9/
https://www.benchchem.com/product/b100121?utm_src=pdf-body
https://nama-group.com/portfolio_category/chem_catalysts/page/31/
https://cymitquimica.com/cas/15769-72-9/
https://cymitquimica.com/cas/15769-72-9/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Ethoxydiisobutylaluminium is a commercially available organoaluminum reagent with
established applications in polymerization catalysis. While its use in drug development is not as
well-documented, its chemical properties make it a potentially useful tool for synthetic chemists.
Sourcing this reagent requires careful consideration of supplier purity and handling capabilities.
Due to its hazardous nature, strict adherence to safety protocols and inert atmosphere
techniques is mandatory. Further research into the applications of
Ethoxydiisobutylaluminium in fine chemical and pharmaceutical synthesis is warranted to
fully explore its synthetic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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